Cas no 35387-19-0 (4-(2-hydroxyphenyl)butanoic acid)

• Product Name: 4-(2-hydroxyphenyl)butanoic acid
• CAS No: 35387-19-0
• Molecular Formula: C₁₀H₁₂O₃
• Molecular Weight: 180.20048
• MDL: MFCD00796474
• CID: 1469854
• PubChem ID: 4189498

4-(2-hydroxyphenyl)butanoic acid Properties

Names and Identifiers

• Benzenebutanoic acid, 2-hydroxy-
• 2-hydroxybenzenebutanoic acid
• 4-(2-hydroxyphenyl)butanoic acid
• AKOS015890964
• 4-(2-hydroxyphenyl)butanoicAcid
• F73859
• 35387-19-0
• CS-0345970
• MFCD00796474
• 4-(2-Hydroxyphenyl)butyric acid
• EN300-1868726
• BS-52053
• SCHEMBL1827150
• CTIJRJWOAGTXJC-UHFFFAOYSA-N
• 4-(2-hydroxyphenyl)-butyric acid

• MDL： MFCD00796474
• InChIKey： CTIJRJWOAGTXJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c11-9-6-2-1-4-8(9)5-3-7-10(12)13/h1-2,4,6,11H,3,5,7H2,(H,12,13)
• SMILES： OC(=O)CCCc1ccccc1O

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 180.078644241g/mol
• Heavy Atom Count: 13
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids